N-[4-(3-bromo-4-methoxyphenyl)-1,3-thiazol-2-yl]propanamide

• IUPAC Name: N-[4-(3-bromo-4-methoxyphenyl)-1,3-thiazol-2-yl]propanamide
• InChI: InChI=1S/C13H13BrN2O2S/c1-3-12(17)16-13-15-10(7-19-13)8-4-5-11(18-2)9(14)6-8/h4-7H,3H2,1-2H3,(H,15,16,17)
• InChI Key: YHTMJDDDFHMEQH-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NC(=CS1)C2=CC(=C(C=C2)OC)Br
• Molecular Formula: C13H13BrN2O2S
• Molecular Weight: 341.23 g/mol

Description

This compound is a type of amide, which is a functional group consisting of a carbonyl group (C=O) linked to a nitrogen atom. The compound also contains a thiazole ring, which is a type of heterocyclic ring consisting of one nitrogen atom, one sulfur atom, and three carbon atoms.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques, including nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry. Unfortunately, without specific data, it’s not possible to provide a detailed molecular structure analysis.

Chemical Reactions Analysis

Amides, in general, can undergo a variety of chemical reactions, including hydrolysis, reduction, and reactions with organometallic reagents. The thiazole ring is aromatic and relatively stable.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound, such as its solubility, melting point, and reactivity, can be predicted based on its structure and the properties of similar compounds.

Mechanism of Action

The mechanism of action of a compound depends on its biological target. Many drugs work by interacting with proteins in the body, such as enzymes or receptors. Without specific information, it’s not possible to predict the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds may be toxic or corrosive. Without specific information, it’s not possible to provide detailed safety and hazard information.

Future Directions

The future directions for research on this compound would likely depend on its biological activity. If the compound shows promising activity in preliminary tests, it could be further optimized and studied in more detail.